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Compound of Interest

Compound Name: N2-Capryloyl lysine
CAS No.: 75383-80-1
Cat. No.: B1677609
Get Quote
. J

-dioctanoyl-L-lysine supramolecular hydrogels.

Executive Summary & Scientific Rationale

Low-molecular-weight gelators (LMWGSs) based on amino acids represent a class of stimuli-
responsive soft materials with immense potential in drug delivery and tissue engineering.
Unlike polymeric hydrogels, which rely on covalent cross-linking, lysine-based hydrogels are
formed through non-covalent interactions—specifically hydrogen bonding,

-stacking, and hydrophobic effects.

This guide focuses on

-dioctanoyl-L-lysine, a specific derivative where the lysine core acts as the polar head and the
octanoyl (C8) chains provide the hydrophobic tail.

Critical Scientific Insight: The "C8 Challenge"

Researchers must note a critical thermodynamic distinction: while lauroyl (C12) and myristoyl
(C14) derivatives form robust hydrogels easily due to strong hydrophobic aggregation, octanoyl
(C8) derivatives often lie on the boundary of solubility and gelation.
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e The Problem: The shorter C8 chain reduces the hydrophobic driving force (

), often resulting in viscous Newtonian fluids or weak gels rather than self-supporting
networks at standard concentrations (1-5 mg/mL).

e The Solution: This protocol utilizes a pH-switch mechanism combined with high-
concentration precursors (>20 mg/mL) and specific salt bridges (Na

) to force the transition from spherical micelles to elongated nanofibers, ensuring successful
gelation.

Synthesis of -dioctanoyl-L-lysine[1]

The synthesis follows a modified Schotten-Baumann reaction. This biphasic system allows for
the simultaneous acylation of both the

-amine and
-amine groups of L-lysine.

Materials Required[2][3][4][5][6][7]1[8][9]1[10][11][12]

e L-Lysine monohydrochloride (98%)

Octanoyl chloride (99%)

Sodium hydroxide (NaOH)

Hydrochloric acid (HCI, 37%)

Solvents: Deionized water, Acetone, Diethyl ether (for washing)

Step-by-Step Synthesis Protocol

o Preparation of Aqueous Phase: Dissolve L-Lysine HCI (10 mmol, 1.83 g) in 30 mL of 1.0 M
NaOH solution. Ensure the solution is clear.

o Mechanism:[1][2][3][4] The base deprotonates the ammonium groups (

), making them nucleophilic.
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» Schotten-Baumann Acylation: Cool the solution to 0—4 °C in an ice bath. Simultaneously add:
o Octanoyl chloride (22 mmol, 3.58 g) dissolved in 10 mL acetone (dropwise).
o 10 mL of 2.0 M NaOH (dropwise) to maintain pH > 10.

o Caution: Maintenance of pH is critical. If pH drops below 9, the amine becomes protonated
and unreactive, leading to mono-acylated byproducts.

» Reaction Maturation: Stir vigorously at room temperature for 4 hours. The solution may
become cloudy as the surfactant-like product forms.

 Acidification & Precipitation: Carefully add 6 M HCI dropwise to the reaction mixture until pH
reaches ~1.0.

o Observation: A white waxy solid (

-dioctanoyl-L-lysine acid form) will precipitate immediately as the carboxylate is
protonated, breaking its water solubility.

o Purification:

[¢]

Filter the white precipitate.

Wash 3x with deionized water to remove excess NacCl.

[e]

o

Wash 2x with n-hexane or diethyl ether to remove unreacted fatty acid (octanoic acid).

[¢]

Drying: Vacuum dry at 40 °C for 24 hours.

[¢]

Yield Expectations: Typical yield is 60—-75%.

Hydrogel Preparation (Sol-Gel Transition)

This protocol uses a pH-triggered assembly method.[2] The material is dissolved as a charged
surfactant (sol state) and triggered to assemble into fibers (gel state) by protonation.

Gelation Workflow Diagram
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Caption: Mechanism of pH-triggered self-assembly from repulsive micelles to entangled
nanofibrous networks.

Protocol Steps

e Precursor Solution (Sol State):

o

Weigh 20-30 mg of the dried

-dioctanoyl-L-lysine.

o Add 950 pL of deionized water.

o Add 50 pL of 1.0 M NaOH.

o Sonicate at 40 °C until a clear, transparent solution is obtained.
o Note: For C8 derivatives, the concentration must be

2.0 wt% (20 mg/mL) to ensure fiber overlap. Lower concentrations will likely yield only
viscous fluids.

 Triggering Gelation:

o Method A (Rapid Gelation): Add 1.0 M HCI dropwise with localized stirring until pH reaches
~5-6. The solution will turn opaque and immobilize within seconds to minutes.

o Method B (Homogeneous Gelation - Recommended): Add Glucono-
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-lactone (GDL). GDL hydrolyzes slowly to gluconic acid, lowering pH uniformly throughout
the sample.

» Add GDL powder (molar ratio 1:1 to NaOH used).

» Vortex immediately and let stand undisturbed.

o Maturation: Allow the gel to rest at 25 °C for 12 hours. This annealing process strengthens
the fiber network.

Characterization & Data Interpretation
Rheological Analysis

Rheology is the gold standard for confirming the "gel" state.

Instrument: Rotational Rheometer (e.g., TA Instruments ARES or Anton Paar MCR).
o Geometry: 25 mm Parallel Plate, 1 mm gap.

o Test 1: Strain Sweep (at 1 Hz): Determine the Linear Viscoelastic Region (LVR).

e Test 2: Frequency Sweep (0.1 — 100 rad/s):

o Success Criteria: Storage modulus (

) must be greater than Loss modulus (
) across the frequency range (
).

o C8 Specifics: Expect

values in the range of 100-1000 Pa (softer than C12/C14 gels which often exceed 10,000
Pa).

Microscopy (SEM)

To visualize the supramolecular architecture:

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677609?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Preparation: Place a small blob of gel on a silicon wafer.

» Drying:Critical Step. Do not air dry, as surface tension collapses the network. Use
Lyophilization (Freeze-Drying) or Critical Point Drying.

e Imaging: Coat with 5 nm Platinum/Gold. Image at 5-10 kV.

o Expected Morphology: You should observe a dense network of high-aspect-ratio fibers (width
20-100 nm, length > several microns).

Summary of Properties (C8 vs, C12)

Property N-Octanoyl (C8) Lysine N-Lauroyl (C12) Lysine
Minimum Gel Concentration High (~20 mg/mL) Low (~2-5 mg/mL)
Gel Appearance Translucent / Opaque Transparent / Translucent

Mechanical Strength (

Weak (~1072 Pa) Strong (~10™ Pa)
)
Primary Driving Force H-Bonding > Hydrophobic Hydrophobic > H-Bonding
Solubility in Water High (Hard to precipitate) Low (Easy to precipitate)

Troubleshooting Guide

Issue: The solution became cloudy but did not gel (Precipitation).

o Cause: The pH dropped too fast or too low (pH < 4).

o Fix: Use the GDL method for slow acidification or stop HCI addition exactly at pH 6.0.
Issue: The sample remains a viscous liquid.

» Cause: Concentration is below the Critical Gelation Concentration (CGC).

e Fix: Increase concentration to 30 mg/mL. Alternatively, add 100 mM NaCl to screen charges
and encourage aggregation.
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Issue: Crystals formed instead of fibers.

Cause: Temperature dropped too slowly or solvent evaporation occurred.

Fix: Ensure rapid cooling if using a thermal switch, or seal the vial tightly during GDL
hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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